Cas no 178740-32-4 (rel-(8R,8'R)-Dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan)

• Product Name: rel-(8R,8'R)-Dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan
• CAS No: 178740-32-4
• MF: C₂₀H₂₀O₅
• MW: 340.3698
• CID: 2087148
• Update Time: 2025-10-31

rel-(8R,8'R)-Dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan Chemical and Physical Properties

Names and Identifiers

• rel-(8R,8'R)-dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan
• 7'R)-bis(3
• 8'R)-diMethyl-(7S
• (2alpha,3alpha,4beta,5alpha)-(-)-5,5'-(Tetrahydro-3,4-dimethyl-2,5-furandiyl)bis-1,3-benzodioxole
• GALBACIN
• NSC34395
• ZUIHONIN A
• QFUXQRHAJWXPGP-UHFFFAOYSA-N
• Furan, tetrahydro-3,4-dimethyl-2,5-bis[3,4-(methylenedioxy)phenyl]-, (all-S)-
• rel-(8R,8'R)-dimethyl-(7S,7'R)-bis(3,4-m
• 5,5'-(3,4-dimethyltetrahydrofuran-2,5-diyl)bis(1,3-benzodioxole)
• 5-[5-(1,3-benzodioxol-5-yl)-3,4-dimethyloxolan-2-yl]-1,3-benzodioxole
• 5-[5-(1,3-Benzodioxol-5-yl)-3,4-dimethyltetrahydro-2-furanyl
• rel-(8R,8'R)-Dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan

• Inchi： 1S/C20H20O5/c1-11-12(2)20(14-4-6-16-18(8-14)24-10-22-16)25-19(11)13-3-5-15-17(7-13)23-9-21-15/h3-8,11-12,19-20H,9-10H2,1-2H3
• InChI Key： QFUXQRHAJWXPGP-UHFFFAOYSA-N
• SMILES： O1C([H])(C2C([H])=C([H])C3=C(C=2[H])OC([H])([H])O3)C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C1([H])C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2

Computed Properties

• Exact Mass: 340.13107373 g/mol
• Monoisotopic Mass: 340.13107373 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Molecular Weight: 340.4
• XLogP3: 4.1

Experimental Properties

• Color/Form: Powder
• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.9E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,7'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,7'-epoxylignans

Additional information on rel-(8R,8'R)-Dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan

Rel-(8R,8'R)-Dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan: A Comprehensive Overview

The compound with CAS No. 178740-32-4, known as rel-(8R,8'R)-dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, which make it a subject of interest for researchers and industry professionals alike. The molecule consists of two 3,4-methylenedioxyphenyl groups attached to a tetrahydrofuran backbone, with specific stereochemical configurations at the 7S and 7'R positions. The presence of the dimethyl groups at the 8R and 8'R positions further adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The methylenedioxyphenyl groups are known to confer significant biological activity, making this compound a promising candidate for drug discovery efforts. Researchers have explored its potential as an anti-inflammatory agent, given its ability to modulate key inflammatory pathways. Additionally, the tetrahydrofuran moiety has been shown to enhance bioavailability and stability in vivo, making it an attractive scaffold for drug design.

The synthesis of rel-(8R,8'R)-dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan involves a multi-step process that requires precise control over stereochemistry. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve the desired stereochemical outcomes. These methods not only ensure high yields but also contribute to the scalability of the synthesis process, making it suitable for large-scale production.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its use as a building block in organic synthesis has been well-documented, with researchers leveraging its structural features to construct more complex molecules. Furthermore, its role in materials science has been explored, particularly in the development of advanced polymers and materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the methylenedioxyphenyl groups significantly influence the molecule's electronic properties, enhancing its ability to participate in various chemical transformations. These findings have opened new avenues for exploring its reactivity under different reaction conditions.

From an environmental perspective, the compound's biodegradability and ecological impact have also been studied. Research indicates that under specific conditions, it undergoes efficient biodegradation without posing significant risks to ecosystems. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, rel-(8R,8'R)-dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial processes. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.